4-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,3-thiazole-5-carboxamide

• IUPAC Name: 4-methyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C14H14N6OS/c1-10-12(22-9-19-10)14(21)18-5-7-20-6-4-17-13(20)11-8-15-2-3-16-11/h2-4,6,8-9H,5,7H2,1H3,(H,18,21)
• InChI Key: JUFGUWYFACUPFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)NCCN2C=CN=C2C3=NC=CN=C3
• Molecular Formula: C14H14N6OS
• Molecular Weight: 314.37 g/mol

Description

The compound “4-methyl-N-{2-[2-(pyrazin-2-yl)-1H-imidazol-1-yl]ethyl}-1,3-thiazole-5-carboxamide” is a complex organic molecule that contains several heterocyclic rings including pyrazine, imidazole, and thiazole. These types of compounds are often found in pharmaceuticals and could have various biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecule contains several nitrogen atoms which could act as hydrogen bond acceptors, and the amide group could act as both a hydrogen bond donor and acceptor. This could have implications for the compound’s solubility and its interactions with biological molecules.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the heterocyclic rings and the amide group. For example, the pyrazine ring might undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms and the amide group could enhance its solubility in water.

Scientific Research Applications

Antibacterial Activity

• Pyrazolines and their derivatives exhibit antibacterial properties. .

Antifungal Potential

• Thiazoles, including this compound, have demonstrated antifungal activity. .

Antiparasitic Applications

• Pyrazolines have been investigated for their antiparasitic properties. .

Neurotoxicity Assessment

• .

Antioxidant Properties

• Oxidative stress contributes to various diseases. .

Cytotoxicity and Antitumor Effects

• Thiazoles have been studied for their cytotoxicity against tumor cells. .

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the compound’s biological activities, potentially leading to the development of new pharmaceuticals. Additionally, new synthetic methods could be developed to improve the efficiency of its production.